Cas no 251451-27-1 (3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(hydroxymethyl)-5-methyl-)

3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(hydroxymethyl)-5-methyl- Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(hydroxymethyl)-5-methyl-
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-(hydroxymethyl)-5-methyl- (9CI)
• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-(hydroxymethyl)-5-methyl-(9ci)
• 251451-27-1

• InChIKey： IQZLDFSGUMIAFI-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7N3O2/c1-3-5-6-4(9)7(3)2-8/h8H,2H2,1H3,(H,6,9)
• SMILES： OCN1C(C)=NNC1=O

Computed Properties

• Exact Mass: 129.053826475g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.053826475g/mol
• Heavy Atom Count: 9
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 64.9Ų